Cas no 1428262-87-6 (4-Ethyl-5-fluoronicotinonitrile)

4-Ethyl-5-fluoronicotinonitrile is a fluorinated pyridine derivative with a nitrile functional group, commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—the ethyl substituent and fluorine atom—enhance its reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The nitrile group further expands its utility in nucleophilic substitution and cyclization reactions. This compound exhibits stability under standard handling conditions and is compatible with a range of organic transformations. Its precise molecular architecture makes it particularly useful in the development of bioactive molecules, including potential drug candidates and specialty chemicals.
4-Ethyl-5-fluoronicotinonitrile structure
1428262-87-6 structure
Product Name:4-Ethyl-5-fluoronicotinonitrile
CAS No:1428262-87-6
MF:C8H7FN2
MW:150.152984857559
CID:4826915
Update Time:2025-05-24

4-Ethyl-5-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-ETHYL-5-FLUORONICOTINONITRILE
    • 3-Pyridinecarbonitrile, 4-ethyl-5-fluoro-
    • 4-ethyl-5-fluoropyridine-3-carbonitrile
    • 4-Ethyl-5-fluoronicotinonitrile
    • Inchi: 1S/C8H7FN2/c1-2-7-6(3-10)4-11-5-8(7)9/h4-5H,2H2,1H3
    • InChI Key: XNJXEQLLCVLCNY-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(C#N)=C1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.7

4-Ethyl-5-fluoronicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029207273-1g
4-Ethyl-5-fluoronicotinonitrile
1428262-87-6 95%
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579.15 USD 2021-06-01
Chemenu
CM321626-1g
4-Ethyl-5-fluoronicotinonitrile
1428262-87-6 95%
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$519 2021-08-18
Chemenu
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Additional information on 4-Ethyl-5-fluoronicotinonitrile

4-Ethyl-5-fluoronicotinonitrile: A Comprehensive Overview

4-Ethyl-5-fluoronicotinonitrile, with the CAS number 1428262-87-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a nicotinonitrile backbone with an ethyl group at the 4-position and a fluorine atom at the 5-position, making it a derivative of nicotinonitrile with distinct electronic and steric properties.

The synthesis of 4-Ethyl-5-fluoronicotinonitrile involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts acylation. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The compound's structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, providing a solid foundation for further studies.

One of the most promising applications of 4-Ethyl-5-fluoronicotinonitrile lies in its potential as a building block for drug discovery. Recent studies have highlighted its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, researchers have demonstrated that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its fluorinated structure enhances its pharmacokinetic properties, making it a valuable candidate for drug development.

In the realm of materials science, 4-Ethyl-5-fluoronicotinonitrile has shown promise as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its electron-withdrawing groups contribute to the formation of stable coordination bonds, which are essential for the construction of high-performance materials. Recent breakthroughs in this area have demonstrated that derivatives of this compound can significantly improve the electrical conductivity and mechanical stability of polymer-based devices.

The environmental impact of 4-Ethyl-5-fluoronicotinonitrile has also been a topic of interest among scientists. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. Furthermore, its degradation pathways in natural environments have been investigated, revealing that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. These findings underscore its potential as an environmentally friendly chemical intermediate.

In conclusion, 4-Ethyl-5-fluoronicotinonitrile, with its unique chemical structure and versatile properties, represents a valuable compound with applications across multiple disciplines. From drug discovery to materials science, this compound continues to inspire innovative research and development efforts. As our understanding of its properties deepens, it is likely that new and exciting applications will emerge in the coming years.

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